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Compound of Interest

N-Boc-5-hydroxy-D-norvaline
Compound Name:

benzyl ester
CAS No.: 210963-67-0
Cat. No.: B14812410

Get Quote

Part 1: Executive Summary & Strategic Utility

N-Boc-5-hydroxy-D-norvaline benzyl ester (CAS: 210963-67-0) is a high-value chiral
building block used primarily in the synthesis of complex peptidomimetics, cyclic peptides, and
protease inhibitors. Its structural core is D-Norvaline, a non-proteinogenic amino acid, modified
with a

-hydroxyl group and orthogonal protecting groups.

For drug development professionals, this compound offers a strategic advantage:
Orthogonality. The tert-butyloxycarbonyl (Boc) group protects the amine (acid-labile), while the
benzyl ester (OBnN) protects the carboxyl group (hydrogenolysis/base-labile). The free

-hydroxyl group serves as a versatile handle for further functionalization—enabling cyclization
(lactonization), halogenation, or oxidation to aldehydes for reductive amination—without
disturbing the chiral center.
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Part 2: Chemical Identity & Physical Properties

Matrix
Chemical Profile
Parameter Technical Specification
Benzyl (2R)-2-[(2-methylpropan-2-
IUPAC Name Y (@R)-2-( yiprop

yl)oxycarbonylamino]-5-hydroxypentanoate

Common Name

N-Boc-5-hydroxy-D-norvaline benzyl ester; Boc-
D-Hnv-OBn

CAS Number 210963-67-0
Molecular Formula
Molecular Weight 323.39 g/mol
D-Enantiomer (R-configuration at
Chirality
-carbon)
SMILES CC(C)(C)OC(=O)NC(=0)OCcc1=Cc=CC=C1

Physical Properties & Solubility Data

Note: Physical state data is derived from structural analogues and standard isolation protocols

for

-hydroxy amino acid esters.
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Property Description / Value

Typically isolated as a viscous colorless to pale
) yellow oil or amorphous low-melting solid.
Physical State . . -
Crystalline forms are rare without specific co-

crystallization solvents.

Dichloromethane (DCM), Ethyl Acetate (EtOACc),

Solubility (High) Methanol (MeOH), Dimethylformamide (DMF),
DMSO.
Solubility (Low) Water, Hexanes, Diethyl Ether (moderate).

Moderate. The primary hydroxyl group can
Hygroscopicity absorb atmospheric moisture; storage under

inert gas is recommended.

is typically positive (+) in MeOH or

Specific Rotation
(analogous to D-Glu derivatives), though batch-

specific CoA data should be consulted.

Part 3: Synthesis & Manufacturing Logic (Expertise)
The "Glutamic Acid Reduction" Pathway

The most robust synthetic route avoids racemization by starting from N-Boc-D-Glutamic acid

-benzyl ester (Boc-D-Glu-OBn). The logic involves the selective reduction of the side-chain
carboxylic acid (gamma position) to an alcohol while leaving the alpha-benzyl ester intact.

Why this route? Direct protection of 5-hydroxynorvaline is expensive. Reducing the abundant
Glutamic acid precursor is cost-effective and scalable.

Step-by-Step Protocol:

» Activation: React Boc-D-Glu-OBn with Ethyl Chloroformate and N-Methylmorpholine (NMM)
in THF at -15°C. This forms the mixed anhydride at the free

-carboxylic acid.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14812410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reduction: Add Sodium Borohydride (

) (dissolved in water) dropwise to the mixed anhydride solution.

o Critical Control Point: Temperature must remain <0°C to prevent reduction of the benzyl
ester.

e Quench & Workup: Quench with 1M

(acidic) to destroy excess borohydride. Extract with EtOAc.

« Purification: Flash column chromatography (Hexane:EtOAc gradient) is usually required to
remove unreacted acid or over-reduced diol byproducts.

Synthesis Workflow Diagram

Boc-D-Glu-OBn Activate gamma-COOH _ PGV Reduce Anhydride _ | seleciive Reduction Workup & Purification _ | Boc-D-Hnv-0Bn

P (Mixed Anhydride) 5 L
(Precursor) -15°C, EtOCOCI NaBH4, <0°C (Target Alcohol)

Click to download full resolution via product page

Caption: Selective reduction pathway converting the Glutamic acid side chain to the 5-hydroxy
derivative.

Part 4: Analytical Specifications & Quality Control

To validate the identity of N-Boc-5-hydroxy-D-norvaline benzyl ester, rely on the following
diagnostic signals.

Proton NMR ( -NMR, 400 MHz, )

e 7.35 (m, 5H): Aromatic protons of the Benzyl ester (OBn).
e 5.15 (s, 2H): Benzylic methylene (
).

e 5.10 (br d, 1H): Carbamate NH (Boc).
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e 4.35(m, 1H):
-proton (Chiral center).

e 3.65 (t, 2H):
-methylene protons adjacent to hydroxyl (
). Diagnostic Peak.

o 1.44 (s, 9H): tert-Butyl group (Boc).

Mass Spectrometry (ESI-MS)

o Expected Mass: 323.39 Da.
e Observed lons:

o (Dominant adduct).
o (Often weak due to Boc lability).

o (Fragment).

Part 5: Handling, Stability & Orthogonal
Deprotection
Stability & Storage

o Temperature: Store at -20°C for long-term stability.

o Atmosphere: Store under Nitrogen or Argon. The terminal alcohol is susceptible to slow
oxidation if exposed to air/light over months.

e Hazards: Irritant. Avoid contact with skin/eyes.

Orthogonal Deprotection Strategy

The power of this molecule lies in its ability to selectively expose specific functional groups.
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Desired Outcome Reagent / Condition Mechanism

o Acidolysis. (Benzyl ester
) 4M HCI in Dioxane or 50% ) o
Remove Boc (Expose Amine) remains stable if time is
TFA/DCM
controlled).

Catalytic reduction. (Boc

Remove Benzyl (Expose Acid) . Pd/C (Hydrogenolysis) remains stable).

Converts -OH to Leaving

Functionalize Alcohol .
(Appel Rxn) or Tosyl Chloride Group for cyclization.

Deprotection Logic Diagram

Boc-D-Hnv-OBnN
(Fully Protected)

TFA/DCM H2, Pd/C

H-D-Hnv-OBn Boc-D-Hnv-OH

(Free Acid)

(Free Amine)

Click to download full resolution via product page

Caption: Orthogonal deprotection schemes allowing selective access to the N-terminus or C-
terminus.

Part 6: References
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» To cite this document: BenchChem. [Comprehensive Technical Guide: N-Boc-5-hydroxy-D-
norvaline benzyl ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14812410/docs#comprehensive-technical-guide-n-
boc-5-hydroxy-d-norvaline-benzyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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